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Compound of Interest

Compound Name:
2-(2-Hydroxyethyl)furan-3-

carboxylic acid

Cat. No.: B13287662

Get Quote

Executive Safety Summary
2-(2-Hydroxyethyl)furan-3-carboxylic acid is a functionalized furan derivative containing both

a carboxylic acid and a primary alcohol moiety. While not classified as an acutely toxic P-listed

substance by the EPA, its structural properties dictate specific handling to prevent

polymerization, exothermic degradation, or regulatory non-compliance.

Immediate Hazard Profile (GHS):

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4][5]

H335: May cause respiratory irritation.[2][3][4][6]

Core Disposal Directive: Treat all waste streams containing this compound as Hazardous

Chemical Waste. Do not dispose of via sanitary sewer systems, even if neutralized. The furan

ring is susceptible to ring-opening and polymerization in the presence of strong mineral acids

or oxidizers, creating potential for unexpected heat generation in waste containers.
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Chemical Characterization & Waste Classification[9]
To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local

regulations, this compound must be classified based on its "Characteristic" properties, as it is

not a specifically listed (U or P list) waste.

Parameter Characteristic Waste Code Implications

Functional Groups
Furan ring, Carboxylic acid,

Alcohol

Ignitability (D001): Unlikely for

solid; possible if dissolved in

organic solvents.Corrosivity

(D002): Applicable if aqueous

solution pH

2.

Acidity (pKa)
~3.5 - 4.5 (Estimated based on

3-furoic acid)

Weak acid. Capable of

mobilizing metals if improperly

disposed of in landfills.

Reactivity Acid-sensitive (Furan ring)

Reactive (D003): Generally

stable, but can polymerize

violently with strong oxidizing

acids (e.g., Nitric Acid).

Solubility Moderate (Water/Alcohols)

High mobility in aqueous

environments; requires

containment.

Critical Incompatibilities & Segregation
Expert Insight: The most common disposal error with furan derivatives is commingling them

with strong oxidizing acids. The furan ring is electron-rich and prone to rapid, exothermic

oxidation or polymerization.

Segregation Matrix
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Chemical Class Compatibility Status Mechanism of Hazard

Nitric Acid / Chromic Acid INCOMPATIBLE

Violent oxidation; ring

cleavage; potential formation

of explosive nitro-compounds

or unstable tars.

Strong Bases (NaOH, KOH) Compatible (with care)

Exothermic neutralization. Safe

if performed slowly to create a

stable carboxylate salt.

Halogenated Solvents Compatible
Safe for co-disposal in

"Halogenated Waste" streams.

Peroxides INCOMPATIBLE

Furan derivatives can form

peroxides or catalyze

decomposition.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance
Use this protocol for expired shelf-stock or surplus solid material.

Container Selection: Use a high-density polyethylene (HDPE) or glass amber jar.

Labeling: Affix a hazardous waste label.

Primary Constituent:[1][7] 2-(2-Hydroxyethyl)furan-3-carboxylic acid.

Hazard Check: Irritant.[2][4][5][8]

Solvent Dissolution (Optional but Recommended): To facilitate incineration, dissolve the solid

in a minimal amount of combustible solvent (e.g., Acetone or Methanol) if your facility

requires liquid waste for fuel blending.

Ratio: 10g solid : 50mL solvent.

Transfer: Move to the central "Organic Waste" accumulation area.
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Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Use this protocol for mother liquors or extraction solvents.

pH Check: Measure the pH of the waste stream.

If pH < 2: Neutralize slowly with 10% Sodium Bicarbonate (

) to pH 5–9. Caution: Gas evolution (

) will occur.

Solvent Identification:

If Aqueous:[9] Collect in "Aqueous Waste - Organic Contaminated" drum.

If Organic (DCM, Ethyl Acetate): Collect in "Organic Solvent Waste" drum.

Segregation: Ensure the receiving drum does NOT contain concentrated Nitric Acid or strong

oxidizers.

Waste Stream Decision Matrix
The following diagram illustrates the logical flow for determining the correct disposal path

based on the state of the material.
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Waste Generation:
2-(2-Hydroxyethyl)furan-3-carboxylic acid

Determine Physical State

Solid Waste

Pure Substance

Liquid/Solution Waste

Reaction Mix

Destruction Method:
High-Temp Incineration Solvent Base?

Organic Solvent
(e.g., DCM, MeOH)

>10% Organic

Aqueous Solution

Mostly Water

Destruction Method:
Fuel Blending/Incineration Check pH

Neutralize with NaHCO3
(Target pH 5-9)

pH < 2

Destruction Method:
Aqueous Treatment/Biotreatment

pH 2-12
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Figure 1: Decision logic for segregating and treating furan-derivative waste streams to ensure

regulatory compliance and safety.

Emergency Spill Response
Immediate Action:

Isolate: Evacuate the immediate area if dust is generated.

PPE: Wear Nitrile gloves, safety goggles, and a lab coat. If powder is fine, use an N95

respirator.

Neutralization (Liquids): Cover spill with Sodium Bicarbonate or a commercial acid spill kit.

Wait for effervescence to cease.

Cleanup:

Solids: Sweep carefully to avoid dust generation. Place in a sealed bag.

Liquids: Absorb with vermiculite or dry sand. Do not use sawdust (combustible organic +

acid risk).

Decontamination: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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